Cas no 856079-50-0 (4-Amino-2-methylbenzene-1,3-diol;hydrochloride)

• Product Name: 4-Amino-2-methylbenzene-1,3-diol;hydrochloride
• CAS No: 856079-50-0
• MF: C₇H₁₀ClNO₂
• MW: 175.612801074982
• CID: 6528175
• PubChem ID: 146049138
• Update Time: 2025-09-28

4-Amino-2-methylbenzene-1,3-diol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methylbenzene-1,3-diol hydrochloride
• 856079-50-0
• EN300-7549830
• 4-Amino-2-methylbenzene-1,3-diol;hydrochloride

• Inchi： 1S/C7H9NO2.ClH/c1-4-6(9)3-2-5(8)7(4)10;/h2-3,9-10H,8H2,1H3;1H
• InChI Key： CPGROHPFQVWQEA-UHFFFAOYSA-N
• SMILES： Cl.OC1C(=CC=C(C=1C)O)N

Computed Properties

• Exact Mass: 175.0400063g/mol
• Monoisotopic Mass: 175.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-Amino-2-methylbenzene-1,3-diol;hydrochloride

Comprehensive Overview of 4-Amino-2-methylbenzene-1,3-diol Hydrochloride (CAS No. 856079-50-0): Properties, Applications, and Industry Insights

4-Amino-2-methylbenzene-1,3-diol hydrochloride (CAS 856079-50-0), a specialized organic compound, has garnered significant attention in pharmaceutical and cosmetic research due to its unique structural properties. This derivative of aminobenzenediol features a methyl group at the 2-position and an amino group at the 4-position, enhancing its reactivity in synthetic pathways. Researchers frequently explore its role as an intermediate in hair dye formulations and oxidative hair coloring systems, aligning with the growing demand for safer and more stable alternatives in personal care products.

In recent years, the compound’s potential applications in antioxidant synthesis and UV-absorbing materials have become a hotspot, particularly as consumers prioritize sustainable skincare ingredients. Analytical studies highlight its ability to form stable complexes with metal ions, making it relevant for chelation therapy research. The hydrochloride salt form (856079-50-0) improves solubility, a critical factor for bioavailability in drug development—a topic frequently searched in pharmacokinetics forums and AI-driven drug discovery platforms.

The synthesis of 4-amino-2-methylbenzene-1,3-diol typically involves catalytic hydrogenation or reductive amination, processes optimized for industrial-scale production. Its purity (>98%) is verified via HPLC and mass spectrometry, ensuring compliance with cosmetic-grade standards. Notably, its low toxicity profile (as per OECD 402 tests) positions it favorably against traditional aromatic amines, addressing regulatory concerns in the EU and North America.

Emerging trends link this compound to green chemistry initiatives, where researchers explore enzymatic catalysis to reduce synthetic waste. Patent filings (e.g., WO2021154432) describe its use in non-permanent hair dyes with reduced allergenicity—a response to consumer demand for hypoallergenic beauty products. Additionally, its role in photostabilizer additives for polymers aligns with the solar energy sector’s growth, a frequently queried topic in material science databases.

From a commercial perspective, CAS 856079-50-0 is supplied as a white to off-white crystalline powder with strict storage conditions (2–8°C, inert atmosphere) to preserve stability. Suppliers emphasize its compatibility with water-based formulations, a key requirement for eco-friendly cosmetics. Market analysts project increased demand due to its versatility, particularly in anti-aging serums and hair repair treatments—topics trending in beauty industry SEO campaigns.

In conclusion, 4-amino-2-methylbenzene-1,3-diol hydrochloride exemplifies innovation at the intersection of chemistry and consumer needs. Its multifaceted applications—from cosmetic science to advanced material engineering—underscore its relevance in modern research. As sustainability and safety dominate industrial priorities, this compound’s adaptability ensures its prominence in scientific and commercial discourse.